Cas no 28973-98-0 (1,3,6,10-Dodecatetraene, 3,7,11-trimethyl-, (E,Z)-)

1,3,6,10-Dodecatetraene, 3,7,11-trimethyl-, (E,Z)- structure
28973-98-0 structure
Product Name:1,3,6,10-Dodecatetraene, 3,7,11-trimethyl-, (E,Z)-
CAS No:28973-98-0
MF:C15H24
MW:204.351064682007
CID:1437042
PubChem ID:5353086
Update Time:2025-04-20

1,3,6,10-Dodecatetraene, 3,7,11-trimethyl-, (E,Z)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,6,10-Dodecatetraene, 3,7,11-trimethyl-, (E,Z)-
    • E,Z-.ALPHA.-FARNESENE
    • alpha-Farnesene, (3E,6Z)-
    • (E,Z)-.alpha.-Farnesene
    • Q27119783
    • (3E,6Z)-3,7,11-trimethyldodeca-1,3,6,10-tetraene
    • 3ZHF30A34I
    • 1,3,6,10-Dodecatetraene, 3,7,11-trimethyl-, (3E,6Z)-
    • (3E,6Z)-alpha-farnesene
    • 28973-98-0
    • (E,Z)-alpha-Farnesene
    • E,Z-alpha-Farnesene
    • UNII-3ZHF30A34I
    • CHEBI:39240
    • .ALPHA.-FARNESENE, (3E,6Z)-
    • FEMA NO. 3839, (3E,6Z)-.ALPHA.-
    • FEMA No. 3839, (3E,6Z)-alpha-
    • (3E,6Z)-3,7,11-Trimethyl-1,3,6,10-dodecatetraene #
    • CXENHBSYCFFKJS-DZKMRSEMSA-N
    • Inchi: 1S/C15H24/c1-6-14(4)10-8-12-15(5)11-7-9-13(2)3/h6,9-10,12H,1,7-8,11H2,2-5H3/b14-10+,15-12-
    • InChI Key: CXENHBSYCFFKJS-DZKMRSEMSA-N
    • SMILES: C(/C(/C)=C\C/C=C(/C=C)\C)C/C=C(\C)/C

Computed Properties

  • Exact Mass: 204.18792
  • Monoisotopic Mass: 204.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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